Cas no 1142-22-9 (Benzene, 1,1'-(2-butene-1,4-diyl)bis-, (E)-)
1142-22-9 structure
Product Name:Benzene, 1,1'-(2-butene-1,4-diyl)bis-, (E)-
CAS No:1142-22-9
MF:C16H16
MW:208.298244476318
CID:1202410
PubChem ID:5370638
Update Time:2025-04-20
Benzene, 1,1'-(2-butene-1,4-diyl)bis-, (E)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,1'-(2-butene-1,4-diyl)bis-, (E)-
- [(E)-4-Phenyl-2-butenyl]benzene
- 1,4-diphenyl-trans-2-butene
- 1142-22-9
- [(2E)-4-Phenyl-2-butenyl]benzene #
- BDBM11020
- CTYOBVWQEXIGRQ-BQYQJAHWSA-N
- CHEMBL3604125
- [(E)-4-phenylbut-2-enyl]benzene
- [(2E)-4-Phenyl-2-butenyl]benzene
- [(2E)-4-phenylbut-2-en-1-yl]benzene
- Benzene, 1,1'-(2-butene-1,4-diyl)bis-
- 1,4-diphenyl-2-butene (DPB)
-
- Inchi: 1S/C16H16/c1-3-9-15(10-4-1)13-7-8-14-16-11-5-2-6-12-16/h1-12H,13-14H2/b8-7+
- InChI Key: CTYOBVWQEXIGRQ-BQYQJAHWSA-N
- SMILES: C(/C=C/CC1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 208.12528
- Monoisotopic Mass: 208.125200510g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, 1,1'-(2-butene-1,4-diyl)bis-, (E)- Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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